Cas no 29530-39-0 (Diazene, 1-(2-nitrophenyl)-2-phenyl-)

Diazene, 1-(2-nitrophenyl)-2-phenyl- structure
29530-39-0 structure
Product name:Diazene, 1-(2-nitrophenyl)-2-phenyl-
CAS No:29530-39-0
MF:C12H9N3O2
MW:227.218762159348
CID:2927664

Diazene, 1-(2-nitrophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Diazene, 1-(2-nitrophenyl)-2-phenyl-
    • Inchi: 1S/C12H9N3O2/c16-15(17)12-9-5-4-8-11(12)14-13-10-6-2-1-3-7-10/h1-9H
    • InChI Key: DSZOTMKIKJOOPG-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC=C1[N+]([O-])=O)=NC1=CC=CC=C1

Computed Properties

  • Exact Mass: 227.069
  • Monoisotopic Mass: 227.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Color/Form: Yellow crystalline solid
  • Density: 1.23
  • Boiling Point: 386.3°C at 760 mmHg
  • Flash Point: 187.5°C
  • Refractive Index: 1.62
  • LogP: 4.53340

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